Cas no 1805272-63-2 (6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its trifluoromethoxy and trifluoromethyl substituents enhance electron-withdrawing properties, which can be advantageous in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, potentially increasing bioavailability in active compounds. The chloromethyl group allows for further functionalization, enabling the introduction of additional moieties. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular architectures. Its structural features make it valuable for research in medicinal chemistry and material science.
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine structure
1805272-63-2 structure
Product Name:6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
CAS No:1805272-63-2
MF:C9H6ClF6NO2
MW:309.592862606049
CID:4840553
Update Time:2025-05-25

6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H6ClF6NO2/c1-18-6-5(8(11,12)13)2-4(3-10)17-7(6)19-9(14,15)16/h2H,3H2,1H3
    • InChI Key: WVXZXWOCSICQFW-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(F)(F)F)C(=C(N=1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 297
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31.4

6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085381-1g
6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
1805272-63-2 97%
1g
$1,564.50 2022-04-01

Additional information on 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Briefing on 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805272-63-2)

In recent years, the compound 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1805272-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of these electron-withdrawing groups enhances the compound's reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and functionalization of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine to explore its utility in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the synthesis of kinase inhibitors, which are critical in targeting cancer pathways. The chloromethyl group at the 6-position allows for further derivatization, enabling the introduction of various pharmacophores to enhance biological activity. Computational studies have also suggested that the compound's unique electronic properties contribute to its high binding affinity with target proteins.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in agrochemical development. A study published in Pest Management Science (2024) demonstrated its efficacy as a precursor for novel herbicides. The trifluoromethoxy and trifluoromethyl groups were found to improve the compound's stability and penetration into plant tissues, thereby enhancing its herbicidal activity. Researchers have also explored its environmental impact, with preliminary data indicating favorable degradation profiles under controlled conditions.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as reported in Organic Process Research & Development (2024). These innovations have improved yield and reduced byproduct formation, paving the way for broader industrial adoption. Future research directions may include further optimization of synthetic routes and expanded biological testing to fully elucidate the compound's therapeutic and agricultural potential.

In conclusion, 6-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and highly functionalized pyridine derivative with significant applications in both pharmaceuticals and agrochemicals. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in modern chemical biology. As synthetic methodologies evolve, the compound's role in drug discovery and crop protection is expected to expand, offering exciting prospects for researchers and industry professionals alike.

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